2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(benzylcarbamothioyl)acetamide
• InChI: InChI=1S/C20H26N2OS/c23-18(22-19(24)21-13-14-4-2-1-3-5-14)12-20-9-15-6-16(10-20)8-17(7-15)11-20/h1-5,15-17H,6-13H2,(H2,21,22,23,24)
• InChI Key: FYEKBVDGRTWTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NC(=S)NCC4=CC=CC=C4
• Molecular Formula: C20H26N2OS
• Molecular Weight: 342.5 g/mol

Description

2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide, also known as ABA, is a chemical compound that has gained significant attention in the field of scientific research. It is a thiol-containing compound that has been shown to exhibit potent antioxidant and anti-inflammatory properties. ABA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide is not fully understood. However, it has been shown to act as a potent antioxidant and anti-inflammatory agent. This compound has been shown to scavenge free radicals and inhibit the production of reactive oxygen species (ROS). It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to improve glucose tolerance and insulin sensitivity. Additionally, this compound has been shown to protect against neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide in lab experiments are its potent antioxidant and anti-inflammatory properties, its ability to inhibit the growth of cancer cells and induce apoptosis, and its ability to improve glucose tolerance and insulin sensitivity. The limitations of using this compound in lab experiments are its cost and limited availability.

Future Directions

There are several future directions for the study of 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide. One direction is to further investigate its potential as an anticancer agent. Another direction is to investigate its potential as a treatment for diabetes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other diseases.

Scientific Research Applications

2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anticancer agent. It has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for diabetes. Additionally, this compound has been shown to protect against neurodegenerative disorders such as Alzheimer's disease.